2-[(Azetidin-3-yl)(methyl)amino]acetic acid

• Molecular Formula: C6H12N2O2
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 2-[azetidin-3-yl(methyl)amino]acetic acid
• InChI: InChI=1S/C6H12N2O2/c1-8(4-6(9)10)5-2-7-3-5/h5,7H,2-4H2,1H3,(H,9,10)
• InChI Key: JNPWXOSNVQDCNY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C1CNC1

Description

2-[(Azetidin-3-yl)(methyl)amino]acetic acid (CAS: 1484853-65-7) is a small organic compound with the molecular formula C₆H₁₂N₂O₂ and a molecular weight of 144.17 g/mol . Structurally, it consists of an azetidine (a four-membered nitrogen-containing heterocycle) substituted at the 3-position with a methylamino group, which is further linked to an acetic acid moiety. The compound is commercially available (e.g., AK Scientific, product code 0248DS) at 95% purity .

Preparation Methods

The synthesis of 2-[(Azetidin-3-yl)(methyl)amino]acetic acid can be achieved through several routes. One common method involves the aza-Michael addition of NH-heterocycles with methyl 2-(azetidin-3-ylidene)acetates. The starting material, (N-Boc-azetidin-3-ylidene)acetate, is obtained from (N-Boc)azetidin-3-one via the DBU-catalyzed Horner–Wadsworth–Emmons reaction. This is followed by aza-Michael addition with NH-heterocycles to yield the target functionalized 3-substituted 3-(acetoxymethyl)azetidines .

Chemical Reactions Analysis

2-[(Azetidin-3-yl)(methyl)amino]acetic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include hydrogen chloride in methanol for esterification and boronic acids for Suzuki–Miyaura cross-coupling reactions. The major products formed from these reactions are functionalized azetidine derivatives, which can be further diversified through additional chemical modifications .

Scientific Research Applications

2-[(Azetidin-3-yl)(methyl)amino]acetic acid has numerous scientific research applications. In chemistry, it is used as a building block for the synthesis of novel heterocyclic compounds. In biology and medicine, it serves as a structural analogue for 4-aminobutanoic acid (GABA) and is used in the preparation of pharmaceutically active agents, including positive allosteric modulators of GABA A receptors.

Mechanism of Action

The mechanism of action of 2-[(Azetidin-3-yl)(methyl)amino]acetic acid involves its interaction with specific molecular targets and pathways. As a structural analogue of GABA, it can modulate GABA A receptors, influencing neurotransmission and exhibiting potential therapeutic effects. The exact molecular targets and pathways involved depend on the specific biological context and the derivatives of the compound being studied .

Comparison with Similar Compounds

Table 1: Key Structural Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features	Reference(s)
2-(Azetidin-3-yl)-2-hydroxyacetic acid HCl	C₅H₁₀ClNO₃	167.59	N/A	Hydroxy group replaces methylamino; hydrochloride salt enhances solubility.
2-{1-[(tert-Butoxy)carbonyl]azetidin-3-yl}acetic acid derivatives	C₁₃–C₂₅ variants	279.29–347.41	1781095-18-8*	Boc-protected azetidine derivatives; used as synthetic intermediates.
[(1,1-Dioxido-1,2-benzisothiazol-3-yl)(methyl)amino]acetic acid	C₁₁H₁₀N₂O₄S	290.27	854357-50-9	Benzisothiazole core; sulfone group may enhance metabolic stability.
2-(3-Aminooxetan-3-yl)acetic acid	C₅H₉NO₃	131.13	1373923-03-5	Oxetane replaces azetidine; smaller ring size affects conformational flexibility.

*Example CAS from tert-butoxycarbonyl derivatives in .

Key Findings:

• Hydroxy vs.
• Protective Groups : Boc-protected derivatives (e.g., 2-(6-(1-(tert-Butoxycarbonyl)azetidin-3-yl)pyrazin-2-yl)acetic acid) are critical in peptide synthesis, where the tert-butoxycarbonyl group prevents unwanted side reactions during coupling steps .
• Heterocycle Replacement: Replacing azetidine with oxetane (2-(3-Aminooxetan-3-yl)acetic acid) reduces ring strain but may alter binding affinity in enzyme-targeted applications due to differences in hydrogen-bonding capacity .

Functional Analogs with Therapeutic Potential

Key Findings:

• Thiazolidinone Derivatives: The thiazolidinone analog (CAS 1008380-11-7) demonstrated anti-inflammatory activity in vivo, suggesting that azetidine-containing compounds could be modified with similar heterocycles for therapeutic applications .
• Ester vs. Acid Functionality: Methyl esters (e.g., Methyl 2-[(3-amino-2-hydroxybenzoyl)amino]acetate) are often used as prodrugs to improve bioavailability compared to carboxylic acids like 2-[(Azetidin-3-yl)(methyl)amino]acetic acid .

Key Findings:

• Synthetic Challenges : Azetidine rings are prone to ring-opening under acidic or oxidative conditions, necessitating protective strategies (e.g., Boc groups) for stable intermediates .

Biological Activity

2-[(Azetidin-3-yl)(methyl)amino]acetic acid, also known as 2-[(azetidin-3-yl)(methyl)amino]acetic acid hydrochloride, is a compound that has attracted significant interest in medicinal chemistry due to its potential biological activities. This compound features an azetidine ring, a four-membered nitrogen-containing heterocycle, which may influence its interactions with biological macromolecules. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C6H13ClN2O2
• Molecular Weight : 180.6 g/mol

The azetidine structure allows for unique interactions with various biological targets, potentially affecting neurotransmission and enzyme inhibition pathways.

The biological activity of 2-[(azetidin-3-yl)(methyl)amino]acetic acid is primarily attributed to its ability to interact with neurotransmitter receptors and enzymes involved in metabolic pathways. The strain inherent in the azetidine ring may lead to distinctive reactivity patterns that facilitate these interactions.

Biological Activities

Research indicates that 2-[(azetidin-3-yl)(methyl)amino]acetic acid exhibits a range of biological activities, including:

• Neuropharmacological Effects : Preliminary studies suggest potential implications in neuropharmacology, possibly serving as a lead compound for developing new therapeutic agents targeting neurological disorders.
• Enzyme Inhibition : The compound may inhibit specific enzymes related to neurotransmission, although further research is necessary to confirm these interactions and their therapeutic benefits.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Neuropharmacology	Potential for treating neurological disorders	,
Enzyme Inhibition	Possible inhibition of neurotransmitter-related enzymes	,
Antimicrobial	Investigated for antimicrobial properties	,

Case Studies and Research Findings

Recent studies have explored the biological effects of compounds related to 2-[(azetidin-3-yl)(methyl)amino]acetic acid:

• Neuroprotective Activity : A study synthesized derivatives of azetidine-containing acetic acids and evaluated their neuroprotective effects against models of Parkinson's and Alzheimer's diseases. Some derivatives exhibited acetylcholinesterase (AChE) inhibition comparable to known inhibitors like rivastigmine .
• Antimicrobial Properties : Research has shown that azetidine derivatives can exhibit significant antimicrobial activity against various bacterial strains. For instance, compounds derived from similar structures demonstrated effectiveness against Gram-positive and Gram-negative bacteria .

Table 2: Case Study Findings

Study Focus	Findings	Reference
Neuroprotection	Compounds showed AChE inhibition
Antimicrobial	Effective against multiple bacterial strains	,